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Compound of Interest

Compound Name: Enkephalin-met, ala(2)-

Cat. No.: B1671299 Get Quote

Technical Support Center: [D-Ala2]-Met-
enkephalin
This guide provides researchers, scientists, and drug development professionals with essential

information for handling and utilizing [D-Ala2]-Met-enkephalin, with a focus on overcoming

solubility challenges to ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What is [D-Ala2]-Met-enkephalin and what is its primary mechanism of action?

A1: [D-Ala2]-Met-enkephalin is a synthetic analogue of the endogenous opioid peptide Met-

enkephalin. The substitution of D-alanine at position 2 makes the peptide more resistant to

enzymatic degradation. It is a potent agonist for opioid receptors, primarily the μ (mu) and δ

(delta) opioid receptors.[1] Its binding to these G-protein coupled receptors (GPCRs) initiates a

signaling cascade that typically leads to inhibitory effects, such as the inhibition of adenylyl

cyclase and modulation of ion channel activity.[2][3]

Q2: What are the best solvents for dissolving [D-Ala2]-Met-enkephalin?

A2: The optimal solvent depends on the experimental requirements. For biological assays,

aqueous buffers like sterile water, phosphate-buffered saline (PBS), or Tris buffer are preferred.

For creating concentrated stock solutions, dimethyl sulfoxide (DMSO) is commonly used.[4]
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Based on its amino acid sequence (Tyr-D-Ala-Gly-Phe-Met), the peptide has a positive net

charge at neutral pH, making it a basic peptide. Therefore, if solubility in water or buffer is

limited, adding a small amount of dilute acetic acid can improve dissolution.[5][6]

Q3: How should I store [D-Ala2]-Met-enkephalin solutions?

A3: Lyophilized powder should be stored at -20°C for long-term stability.[7] Once reconstituted,

it is recommended to prepare aliquots of the stock solution to avoid repeated freeze-thaw

cycles. These aliquots should be stored at -20°C for short-term storage (up to one month) or at

-80°C for long-term storage (up to six months).[8] If the peptide is dissolved in an aqueous

buffer, using sterile buffer and filtering the solution through a 0.22 µm filter can prevent bacterial

contamination.[6][8]

Q4: Can I use sonication or heat to help dissolve the peptide?

A4: Yes. If you observe precipitation or the peptide is slow to dissolve, gentle warming (to no

more than 40°C) and brief sonication can be effective methods to aid dissolution.[9] For some

enkephalin analogues, ultrasonication is needed to achieve high concentrations in buffers like

PBS.[8]

Solubility Data
The solubility of peptides can vary based on purity, salt form, and the specific solvent used. The

following table summarizes available data and general guidelines for [D-Ala2]-Met-enkephalin

and similar peptides.
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Solvent Concentration Method/Notes Reference

Water 1 mM Direct dissolution. [10]

PBS (Phosphate-

Buffered Saline)
~50 mg/mL

Requires

ultrasonication. (Data

for [D-Ala2]leucine-

enkephalin)

[8]

DMSO (Dimethyl

Sulfoxide)
≥ 5 mM

Used for preparing

concentrated stock

solutions.

[4]

10% Acetic Acid Not specified

Recommended for

basic peptides that

are insoluble in

neutral water/buffer.

[5]

Troubleshooting Guide
Problem: The peptide won't dissolve in my aqueous buffer (e.g., PBS).

This is a common issue, particularly when trying to achieve higher concentrations. Follow this

troubleshooting workflow to improve solubility.
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Start: Peptide Insoluble
in Aqueous Buffer

1. Vortex & Sonicate
Ensure thorough mixing. Apply brief

ultrasonication (1-5 min).

Is it dissolved?

2. Adjust pH
Peptide is basic. Add 10% acetic

acid dropwise until dissolved.

No

Success: Peptide Dissolved

Yes

Is it dissolved?

3. Use Organic Co-Solvent
Prepare a concentrated stock in DMSO.

Then dilute into aqueous buffer.

No

Yes

Is it compatible with
your experiment?

Yes, dilute carefully

Consult manufacturer or
consider peptide modification.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving [D-Ala2]-Met-enkephalin.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Preparation: Bring the lyophilized [D-Ala2]-Met-enkephalin vial and a bottle of anhydrous

DMSO to room temperature.

Calculation: The molecular weight of [D-Ala2]-Met-enkephalin is 587.69 g/mol . To prepare a

10 mM solution from 1 mg of peptide:

Volume (L) = (Mass (g) / MW ( g/mol )) / Molarity (mol/L)

Volume (µL) = (0.001 g / 587.69 g/mol ) / 0.01 mol/L * 1,000,000 µL/L ≈ 170.16 µL

Reconstitution: Carefully add 170.2 µL of DMSO to the vial containing 1 mg of the peptide.

Dissolution: Cap the vial and vortex thoroughly. If needed, sonicate for 1-2 minutes in a water

bath until the solution is clear.

Storage: Aliquot the stock solution into smaller volumes in low-protein-binding tubes and

store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.[4]

Protocol 2: Preparation of a 1 mg/mL Working Solution
in PBS for In Vitro Assays

Preparation: Prepare sterile 1X PBS (pH 7.4).

Reconstitution: Add 1 mL of sterile 1X PBS to a vial containing 1 mg of lyophilized peptide.

Dissolution: Vortex the solution for 30-60 seconds. If the peptide does not fully dissolve,

place the vial in an ultrasonic water bath and sonicate in short bursts until the solution is

clear.[8]

Sterilization: For cell-based assays, filter the final solution through a sterile 0.22 µm syringe

filter to remove any potential microbial contaminants.[8]

Usage: Use the solution immediately or store in aliquots at -20°C.
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Caption: General workflow for preparing peptide solutions for experiments.

Signaling Pathway
[D-Ala2]-Met-enkephalin acts on opioid receptors (μ and δ), which are canonical Gi/o-coupled

GPCRs. The activation of these receptors leads to the inhibition of neuronal activity.

The primary signaling cascade involves:

Binding: The peptide binds to the opioid receptor.

G-Protein Activation: The receptor activates the associated inhibitory G-protein (Gi/o).

Subunit Dissociation: The G-protein dissociates into Gαi and Gβγ subunits.

Downstream Effects:

The Gαi subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular

cyclic AMP (cAMP) levels.[2]

The Gβγ subunit directly interacts with ion channels. It promotes the opening of G-protein-

gated inwardly rectifying potassium (GIRK) channels, causing potassium efflux and cell

hyperpolarization. It also inhibits N-type voltage-gated calcium channels (VGCC), reducing

calcium influx and subsequent neurotransmitter release.[3]
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Caption: Canonical Gi/o signaling pathway for [D-Ala2]-Met-enkephalin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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